3-Acetyl-5-propyldihydrofuran-2(3h)-one

• CAS No.: 40010-98-8
• Molecular Formula: C9H14O3
• Molecular Weight: 170.21 g/mol
• IUPAC Name: 3-acetyl-5-propyloxolan-2-one
• InChI: InChI=1S/C9H14O3/c1-3-4-7-5-8(6(2)10)9(11)12-7/h7-8H,3-5H2,1-2H3
• InChI Key: BKSYCKMLQCVWOX-UHFFFAOYSA-N
• Canonical SMILES: CCCC1CC(C(=O)O1)C(=O)C

Description

3-Acetyl-5-propyldihydrofuran-2(3h)-one is a useful research compound. Its molecular formula is C9H14O3 and its molecular weight is 170.21 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

n-Octyl acetoacetate (313.3 g, 1.42 moles), 1,2-pentylene oxide 101.8 g, 1.18 moles) and 157.5 g distilled water were combined in a reactor. A solution of 59.6 g sodium hydroxide (1.49 moles) in 59.6 g distilled water was added over a one-hour period while maintaining the temperature in the range of 22 to 26° C. The reaction mixture was then allowed to stir for an additional 111/2 hours while maintaining the temperature between 28° C. and 36° C. The reaction mixture was then acidified to pH 5.8 by the addition of concentrated hydrochloric acid. After separation of the organic and aqueous phases, the organic layer was stripped under reduced pressure to remove the n-octanol and any unreacted n-octyl acetoactetate. 3-Acetyl-5-propyldihydro-2(3H)-furanone ##STR12## was recovered upon distillation in 62.4% yield.